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Compound of Interest

Compound Name: 4-Ethylheptane

Cat. No.: B1585254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermophysical properties

of 4-Ethylheptane (CAS: 2216-32-2), a branched alkane with the molecular formula C9H20.[1]

[2][3][4][5] The data presented herein is crucial for professionals in research, science, and drug

development who require precise information for modeling, process design, and formulation. All

quantitative data is summarized in structured tables for ease of comparison, and detailed

experimental protocols for key measurements are described.

Physicochemical Identifiers
Identifier Value

Molecular Formula C9H20

Molecular Weight 128.2551 g/mol [1][3]

CAS Registry Number 2216-32-2[1][3]

IUPAC Name 4-Ethylheptane[2]

InChI
InChI=1S/C9H20/c1-4-7-9(6-3)8-5-2/h9H,4-

8H2,1-3H3[1][3]

InChIKey XMROPFQWHHUFFS-UHFFFAOYSA-N[1][3]

SMILES CCCC(CC)CCC[2]
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Quantitative Thermophysical Data
The following tables summarize the key thermophysical properties of 4-Ethylheptane. The

data is primarily sourced from the NIST/TRC Web Thermo Tables, which provides critically

evaluated data.[6]

Table 1: Density
Phase Temperature (K) Density ( kg/m ³)

Liquid 180 - 594.7
Data available over this

range[6]

Gas (in equilibrium with Liquid) 477.355 - 594.7
Data available over this

range[6]

Table 2: Viscosity
Phase Temperature (K) Viscosity (Pa·s)

Liquid (in equilibrium with Gas) 270 - 590
Data available over this

range[6]

Gas 420 - 890
Data available over this

range[6]

Table 3: Thermal Conductivity
Phase Temperature (K)

Thermal Conductivity
(W/m·K)

Liquid (in equilibrium with Gas) 200 - 530
Data available over this

range[6]

Gas 420 - 890
Data available over this

range[6]

Table 4: Heat Capacity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1585254?utm_src=pdf-body
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Temperature (K) Heat Capacity (J/mol·K)

Liquid (at saturation pressure) 250 - 580
Data available over this

range[6]

Ideal Gas (at constant

pressure)
200 - 1500

Data available over this

range[6]

Table 5: Vapor Pressure and Enthalpy of Vaporization

Property Temperature (K) Pressure (kPa)
Enthalpy of
Vaporization
(kJ/mol)

Vapor Pressure 303.26 - 441.97

An equation ln(Pvp) =

A + B/T + Cln(T) +

DT^2 is available[7]

N/A

Enthalpy of

Vaporization
255 - 594.7 N/A

Data available over

this range[6]

Table 6: Other Key Properties
Property Value Conditions

Normal Boiling Point 415.8 K (142.65 °C) At 101.325 kPa

Critical Temperature 594.7 K N/A[6]

Critical Pressure 2450.13 kPa N/A[6]

Critical Density 225 kg/m ³ N/A

Enthalpy of Formation (Liquid) -249.7 kJ/mol At 298.15 K

Enthalpy of Formation (Gas) -207.9 kJ/mol At 298.15 K

Refractive Index (Liquid) Data available

Wavelength: 434.05 nm to

667.82 nm, Temperature:

293.138 K to 385.926 K[6]
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Experimental Protocols
The determination of thermophysical properties of alkanes like 4-Ethylheptane involves a

variety of established experimental techniques. Below are detailed methodologies for key

experiments.

Density Measurement
A common and precise method for determining the density of liquids is the vibrating tube

densimeter.[8]

Methodology:

Calibration: The instrument is calibrated using two fluids of known density, typically dry air

and pure water.

Sample Injection: The 4-Ethylheptane sample is injected into the vibrating U-shaped tube.

Temperature Control: The temperature of the sample is precisely controlled using a

thermostatic bath.

Measurement: The instrument measures the oscillation period of the tube, which is directly

related to the density of the fluid inside.

Data Acquisition: Density values are recorded at various temperatures to establish the

density-temperature relationship.

Viscosity Measurement
The dynamic viscosity of liquids can be determined using various types of viscometers, such as

capillary, rotational, or falling ball viscometers.[9]

Methodology (Capillary Viscometer):

Instrument Setup: A calibrated capillary viscometer is placed in a constant temperature bath.

Sample Loading: A known volume of 4-Ethylheptane is introduced into the viscometer.
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Flow Time Measurement: The time taken for the liquid to flow between two marked points

under gravity is measured.

Calculation: The kinematic viscosity is calculated from the flow time and the viscometer

constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Thermal Conductivity Measurement
The transient hot-wire method is a widely used technique for measuring the thermal

conductivity of fluids.

Methodology:

Apparatus: A thin platinum wire is submerged in the 4-Ethylheptane sample.

Heating: A step voltage is applied to the wire, causing it to heat up.

Temperature Rise Measurement: The temperature rise of the wire is measured over a short

period by recording its resistance change.

Calculation: The thermal conductivity of the liquid is determined from the rate of temperature

increase of the wire.

Heat Capacity Measurement
Differential Scanning Calorimetry (DSC) is a primary method for determining the heat capacity

of liquids.

Methodology:

Sample Preparation: A small, accurately weighed sample of 4-Ethylheptane is sealed in a

hermetic pan. An empty pan is used as a reference.

Temperature Program: The sample and reference pans are subjected to a controlled

temperature program (heating at a constant rate).
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Heat Flow Measurement: The DSC instrument measures the difference in heat flow required

to maintain the sample and reference at the same temperature.

Calculation: The heat capacity is calculated from the differential heat flow, the sample mass,

and the heating rate.

Visualizations
Experimental Workflow for Thermophysical Property
Determination
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General Experimental Workflow for Thermophysical Property Determination
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Caption: General workflow for determining thermophysical properties.
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Logical Relationship of Key Thermophysical
Propertiesdot
// Relationships Density -> Viscosity_d [label=" μ = ν * ρ ", color="#5F6368"]; Viscosity_k ->

Viscosity_d [color="#5F6368"];

Density -> ThermalDiffusivity [label=" α = k / (ρ * Cp) ", color="#5F6368"]; HeatCapacity ->

ThermalDiffusivity [color="#5F6368"]; ThermalConductivity -> ThermalDiffusivity

[color="#5F6368"];

VaporPressure -> EnthalpyVap [label="Clausius-Clapeyron\nEquation", dir=both,

color="#5F6368"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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